Cas no 75013-49-9 (ethyl propan-2-ylsulfamate)

• Product Name: ethyl propan-2-ylsulfamate
• CAS No: 75013-49-9
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 1771646
• PubChem ID: 153781
• Update Time: 2025-04-21

ethyl propan-2-ylsulfamate Chemical and Physical Properties

Names and Identifiers

• ethyl propan-2-ylsulfamate
• Sulfamic acid, (1-methylethyl)-, ethyl ester
• ethyl N-propan-2-ylsulfamate
• 75013-49-9
• DTXSID80225996

• Inchi： 1S/C5H13NO3S/c1-4-9-10(7,8)6-5(2)3/h5-6H,4H2,1-3H3
• InChI Key： CUIXSVCXCMDJRE-UHFFFAOYSA-N
• SMILES： S(NC(C)C)(=O)(=O)OCC

Computed Properties

• Exact Mass: 167.06169
• Monoisotopic Mass: 167.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 215.9°C at 760 mmHg
• Flash Point: 84.4°C
• Refractive Index: 1.446
• PSA: 55.4